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Compound of Interest

Compound Name: Teoc-MeLeu-OH

Cat. No.: B8090397

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, handling procedures, and potential applications of Teoc-MeLeu-OH, a protected
amino acid derivative increasingly utilized in peptide synthesis and drug discovery.

Core Properties of Teoc-MeLeu-OH

Teoc-MeLeu-OH, or N-Teoc-N-methyl-L-leucine, is a synthetic derivative of the essential amino
acid L-leucine. The presence of the 2-(trimethylsilyl)ethoxycarbonyl (Teoc) protecting group on
the amino terminus makes it a valuable building block in solid-phase peptide synthesis (SPPS).

Physicochemical Data

A summary of the key physicochemical properties of Teoc-MeLeu-OH is presented in Table 1.
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Property Value Source
Molecular Formula C13H27NOA4Si [1]
Molecular Weight 289.44 g/mol [1]
Appearance White to off-white solid [1]

CAS Number 2411590-92-4 [1]
Predicted Specific

Gravity/Density 1.015 + 0.06 g/cm?3 [2]

Solubility

The solubility of Teoc-MeLeu-OH is a critical parameter for its use in solution-phase reactions
and for the preparation of stock solutions for SPPS. Quantitative solubility data is summarized
in Table 2.

Concentration
(Molar)

Solvent Solubility Notes Source

Ultrasonic
assistance may
be required. Use
of hygroscopic
DMSO can

impact solubility;

DMSO 100 mg/mL 345.49 mM
freshly opened
solvent is

recommended.

Handling and Storage

Proper handling and storage of Teoc-MeLeu-OH are essential to maintain its integrity and
ensure the safety of laboratory personnel.

Safety Precautions
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Teoc-MeLeu-OH is classified as a chemical that may cause skin irritation, serious eye irritation,
and respiratory irritation. It is also suspected of being harmful if swallowed. Therefore,
appropriate personal protective equipment (PPE) should be worn at all times.

o Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields.

» Skin Protection: Wear protective gloves and a lab coat.

o Respiratory Protection: Use in a well-ventilated area. If dust is generated, a respirator may
be necessary.

In case of exposure, follow these first-aid measures:

If inhaled: Move the person to fresh air.

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If swallowed: Do NOT induce vomiting. Rinse mouth with water.

Storage Conditions

Recommendations for the storage of Teoc-MeLeu-OH in both solid and solution form are
provided in Table 3.

Storage .

Form Duration Source
Temperature

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot stock
solutions before storage.
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Experimental Protocols

While specific protocols for Teoc-MeLeu-OH are not widely published, its application in solid-
phase peptide synthesis (SPPS) would follow the general principles of Fmoc-based chemistry.
The Teoc group is stable to the basic conditions used for Fmoc removal (e.g., piperidine) and
can be cleaved under specific conditions using fluoride ions.

General Protocol for Incorporation of Teoc-MeLeu-OH in
SPPS

This protocol outlines the general steps for coupling Teoc-MeLeu-OH to a growing peptide
chain on a solid support.

Materials:

Resin-bound peptide with a free N-terminal amine

Teoc-MeLeu-OH

Coupling reagent (e.g., HBTU, HATU)

Base (e.g., DIPEA, NMM)

Anhydrous N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Piperidine solution (20% in DMF)
Procedure:
o Resin Swelling: Swell the resin-bound peptide in DMF or DCM for 30-60 minutes.

o Fmoc Deprotection (if applicable): Treat the resin with 20% piperidine in DMF to remove the
Fmoc protecting group from the N-terminus of the peptide chain. Wash the resin thoroughly
with DMF and DCM.
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Activation of Teoc-MeLeu-OH: In a separate vessel, dissolve Teoc-MeLeu-OH and a
coupling reagent (e.g., HBTU) in DMF. Add a base (e.g., DIPEA) to activate the carboxylic
acid.

Coupling: Add the activated Teoc-MeLeu-OH solution to the resin. Allow the reaction to
proceed for 1-2 hours at room temperature with gentle agitation.

Washing: After the coupling reaction is complete, wash the resin extensively with DMF and
DCM to remove excess reagents and byproducts.

Capping (Optional): To block any unreacted amino groups, treat the resin with a capping
solution (e.g., acetic anhydride and DIPEA in DMF).

Chain Elongation: Repeat the deprotection and coupling steps for the subsequent amino
acids in the peptide sequence.

Cleavage of the Teoc Protecting Group

The Teoc group is typically removed at the end of the synthesis or at a specific step where the
N-terminal amine needs to be deprotected for further modification.

Reagents:

o Tetrabutylammonium fluoride (TBAF) solution in a suitable solvent (e.g., THF or DMF)
Procedure:

Swell the Teoc-protected peptide-resin in the chosen solvent.

Treat the resin with the TBAF solution. The reaction time and temperature will need to be
optimized depending on the specific peptide sequence and other protecting groups present.

Monitor the reaction for completeness using a suitable analytical technique (e.g., HPLC-MS).

Once the deprotection is complete, wash the resin thoroughly to remove the fluoride reagent
and byproducts.

Analytical Methods
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The purity and identity of Teoc-MeLeu-OH and peptides containing this residue can be
assessed using standard analytical techniques.

e High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is commonly
used to determine the purity of amino acid derivatives and peptides. A C18 column with a
water/acetonitrile gradient containing a small amount of trifluoroacetic acid (TFA) is a typical

setup.

e Mass Spectrometry (MS): Electrospray ionization (ESI) or matrix-assisted laser
desorption/ionization (MALDI) mass spectrometry can be used to confirm the molecular
weight of Teoc-MeLeu-OH and the final peptide product. Tandem mass spectrometry
(MS/MS) can be employed for peptide sequencing.

Biological Role and Signaling Pathways

As a derivative of L-leucine, Teoc-MeLeu-OH is expected to be incorporated into peptides that
may exhibit biological activity. Amino acids and their derivatives have been recognized for their
potential to influence anabolic hormone secretion and prevent exercise-induced muscle
damage. However, specific signaling pathways directly modulated by Teoc-MeLeu-OH or
peptides containing it have not been extensively documented in publicly available literature.

The diagram below illustrates a generalized workflow for the synthesis and potential biological
screening of a peptide containing Teoc-MeLeu-OH.

Bangealsceenng

Click to download full resolution via product page

Caption: Workflow for Synthesis and Biological Evaluation of a Teoc-MeLeu-OH Containing
Peptide.
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The following diagram illustrates a hypothetical signaling pathway that could be influenced by a
bioactive peptide containing Teoc-MeLeu-OH, based on the general understanding of anabolic
processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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